Cas no 91337-47-2 (N,N-diethyl-1H-1,3-benzodiazol-2-amine)

N,N-Diethyl-1H-1,3-benzodiazol-2-amine is a benzimidazole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a diethylamino substituent at the 2-position of the benzimidazole core, enhancing its reactivity as an intermediate in heterocyclic chemistry. This compound is valued for its versatility in forming complex molecular frameworks, particularly in the development of bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial applications. The electron-donating properties of the diethylamino group further contribute to its utility in nucleophilic substitution and coordination chemistry.

N,N-diethyl-1H-1,3-benzodiazol-2-amine structure

91337-47-2 structure

Product Name:N,N-diethyl-1H-1,3-benzodiazol-2-amine

CAS No:91337-47-2

MF:C₁₁H₁₅N₃

MW:189.256901979446

CID:799620

PubChem ID:4662246

Update Time:2025-05-28

N,N-diethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N,N-Diethyl-1H-benzo[d]imidazol-2-amine
- 1H-Benzimidazol-2-amine, N,N-diethyl-
- N,N-Diethyl-1H-benzimidazol-2-amine
- N,N-diethyl-1H-1,3-benzodiazol-2-amine
- Oprea1_680410
- Enamine_000494
- DTXSID90405348
- CHEMBL1626148
- HMS1395G10
- AKOS016007954
- EN300-16778
- 91337-47-2
- SCHEMBL6955715
- Z57969211
- DB-343657
- G60078
- Benzimidazole, 2-(diethylamino)- (7CI)
- Inchi： 1S/C11H15N3/c1-3-14(4-2)11-12-9-7-5-6-8-10(9)13-11/h5-8H,3-4H2,1-2H3,(H,12,13)
- InChI Key： BNTONWPLDAJHAE-UHFFFAOYSA-N
- SMILES： N(CC)(CC)C1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 189.126597491g/mol
Monoisotopic Mass: 189.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 31.9Å²

Experimental Properties

Density: 1.139
PSA: 31.92000
LogP: 2.40910

N,N-diethyl-1H-1,3-benzodiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069004665-5g	N,N-Diethyl-1H-benzo[d]imidazol-2-amine	91337-47-2	95%	5g	$678.24	2023-08-31
Chemenu	CM157599-1g	N,N-diethyl-1H-benzo[d]imidazol-2-amine	91337-47-2	95%	1g	$231	2024-07-20
Enamine	EN300-16778-0.05g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	0.05g	$153.0	2023-09-20
Enamine	EN300-16778-0.1g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	0.1g	$228.0	2023-09-20
Enamine	EN300-16778-0.25g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	0.25g	$325.0	2023-09-20
Enamine	EN300-16778-0.5g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	0.5g	$512.0	2023-09-20
Enamine	EN300-16778-1.0g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	1g	$656.0	2023-06-04
Enamine	EN300-16778-2.5g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	2.5g	$1287.0	2023-09-20
Enamine	EN300-16778-5.0g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	5g	$1903.0	2023-06-04
Enamine	EN300-16778-10.0g	N,N-diethyl-1H-1,3-benzodiazol-2-amine	91337-47-2	100%	10g	$2823.0	2023-06-04

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